3-((6-Ethoxybenzo[d]thiazol-2-yl)thio)-1-(4-morpholinophenyl)pyrrolidine-2,5-dione

• IUPAC Name: 3-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]-1-(4-morpholin-4-ylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C23H23N3O4S2/c1-2-30-17-7-8-18-19(13-17)31-23(24-18)32-20-14-21(27)26(22(20)28)16-5-3-15(4-6-16)25-9-11-29-12-10-25/h3-8,13,20H,2,9-12,14H2,1H3
• InChI Key: QSHITKSKBWPGFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SC3CC(=O)N(C3=O)C4=CC=C(C=C4)N5CCOCC5
• Molecular Formula: C23H23N3O4S2
• Molecular Weight: 469.6 g/mol

Description

This compound is a derivative of benzo[d]thiazol-2-yl, which is a common structure in many bioactive molecules. The ethoxy group at the 6-position and the morpholinophenyl group at the 1-position suggest that this compound could have unique properties compared to other benzo[d]thiazol-2-yl derivatives.

Scientific Research Applications

Heterocyclic Compound Synthesis

Studies on heterocyclic compounds have shown the synthesis of various derivatives through reactions involving morpholine, pyrrolidine, and thiophenes. These reactions are pivotal in creating compounds with potential applications in medicinal chemistry and material science. For example, the synthesis of dihydrothiophenium-1-bis(ethoxycarbonyl)methylides from heterocyclic enaminonitriles showcases the chemical versatility of these compounds (Yamagata et al., 1993).

Antimicrobial Activity

Compounds structurally related to the query molecule have been synthesized and tested for their antibacterial properties. The synthesis of 3-substituted derivatives of benzothiazole and their screening for antibacterial activity represent this application area. These studies contribute to the development of new antimicrobial agents with potential clinical applications (Vartale et al., 2008).

Anticonvulsant and Antinociceptive Activity

Research into hybrid compounds involving pyrrolidine-2,5-dione has led to the development of new molecules with significant anticonvulsant and antinociceptive activities. These studies are crucial for discovering new therapeutic agents for treating epilepsy and pain (Góra et al., 2020).

Anti-Inflammatory and Analgesic Agents

Novel compounds derived from interactions between morpholine, pyrrolidine, and various substrates have been synthesized and shown to possess anti-inflammatory and analgesic properties. These findings highlight the potential for developing new drugs to treat inflammation and pain (Abu‐Hashem et al., 2020).

Organic Electronics

Research into n-type conjugated polyelectrolytes for use as electron transport layers in polymer solar cells exemplifies the application of related heterocyclic compounds in material science. These studies pave the way for advancements in solar energy technology (Hu et al., 2015).

Mechanism of Action

The mechanism of action would likely depend on the intended use of the compound. For example, some benzo[d]thiazol-2-yl derivatives have been found to exhibit anti-cancer activity by inducing cell cycle arrest and apoptosis.